Cas no 118160-44-4 (1,3-Cycloheptadiene,2-(phenylsulfonyl)-)

1,3-Cycloheptadiene,2-(phenylsulfonyl)- structure
118160-44-4 structure
Product Name:1,3-Cycloheptadiene,2-(phenylsulfonyl)-
CAS No:118160-44-4
MF:C13H14O2S
MW:234.314062595367
CID:131784
PubChem ID:24879782
Update Time:2025-04-19

1,3-Cycloheptadiene,2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cycloheptadiene,2-(phenylsulfonyl)-
    • 2-(benzenesulfonyl)cyclohepta-1,3-diene
    • 1,6-cycloheptadien-1-yl phenylsulfone
    • 2-(Phenylsulfonyl)-1,3-cycloheptadiene
    • ACMC-20aome
    • AGN-PC-00FBQH
    • CTK8C6142
    • I14-47715
    • DTXSID60471772
    • SCHEMBL13909328
    • 118160-44-4
    • 2-(Phenylsulfonyl)-1,3-cycloheptadiene, 97%
    • J-003719
    • AKOS015912872
    • 2-(PHENYLSULFONYL)-1 3-CYCLOHEPTADIENE
    • 2-(Phenylsulfonyl)cyclohepta-1,3-diene
    • MDL: MFCD05664229
    • Inchi: 1S/C13H14O2S/c14-16(15,13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3-4,6-11H,1-2,5H2
    • InChI Key: JBFCGKYPRPLNFA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=CCCCC=1)(=O)=O

Computed Properties

  • Exact Mass: 234.07145086g/mol
  • Monoisotopic Mass: 234.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 60-64 °C (lit.)
  • PSA: 42.52000
  • LogP: 4.16510
  • Solubility: Not determined

1,3-Cycloheptadiene,2-(phenylsulfonyl)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
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